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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)phenol

Cat. No.: B1266203 Get Quote

Safe Handling Guide for 4-Bromo-2-
(trifluoromethyl)phenol
This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 4-Bromo-2-(trifluoromethyl)phenol in a laboratory setting. Adherence to these

guidelines is critical to minimize risk and ensure the safety of all personnel.

Hazard Identification and GHS Classification
4-Bromo-2-(trifluoromethyl)phenol is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data, it is classified as follows:

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

Always consult the most current Safety Data Sheet (SDS) for this compound before use.

Physical and Chemical Properties
A summary of the key quantitative data for 4-Bromo-2-(trifluoromethyl)phenol is provided

below.
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Property Value Source

CAS Number 50824-04-9 [2][3]

Molecular Formula C₇H₄BrF₃O [2][3]

Molecular Weight 241.01 g/mol [3]

Melting Point 82.0 - 88.0 °C [2]

Appearance
White to Orange to Green

powder to crystal
[2]

Purity ≥95% to ≥98.5% [2][3]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for handling this compound. Phenols as a class can be

toxic and may be absorbed through the skin[4].
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Body Part Required PPE & Specifications

Eyes/Face

Chemical safety goggles providing a complete

seal are required. A face shield must be worn

over goggles when there is a risk of splashing[4]

[5].

Hands

For incidental contact, double-layered nitrile

gloves are recommended. For direct handling or

risk of splash, heavy-duty chemical-resistant

gloves (e.g., neoprene or butyl rubber) should

be worn[4]. Gloves must be changed

immediately upon contamination[4][6].

Body

A chemical-resistant, long-sleeved laboratory

coat must be worn and fully buttoned[4]. For

significant spill risk, a chemical-resistant apron

or suit should be considered[5][7].

Respiratory

Use only in a well-ventilated area, preferably

within a certified chemical fume hood[6][8]. If

engineering controls are insufficient, a

NIOSH/MSHA approved respirator may be

necessary[9].

Operational Plan: Handling and Storage
This section provides a step-by-step protocol for the safe handling of 4-Bromo-2-
(trifluoromethyl)phenol.

Experimental Protocol: Safe Handling Procedure
Preparation and Engineering Controls:

Ensure a chemical fume hood is certified and functioning correctly before starting work[4].

Designate a specific area within the fume hood for handling the compound to contain

potential contamination[4].
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Verify that an emergency eyewash station and safety shower are unobstructed and

operational[8].

Assemble all necessary equipment and reagents inside the fume hood before introducing

the chemical[4].

Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid the formation of dust and aerosols[6].

Do not eat, drink, or smoke in the handling area[8][10].

Wash hands and any exposed skin thoroughly after handling[8][9].

Storage:

Store in a cool, dry, and well-ventilated place[6][8][11].

Keep the container tightly closed when not in use[8][10][11].

Store locked up and away from incompatible materials[10][12].

Post-Handling:

Decontaminate all work surfaces that may have come into contact with the compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Remove gloves last and wash hands thoroughly with soap and water[4].

Emergency Procedures: Spills and First Aid
Spill Management Workflow
In the event of a spill, follow the established workflow to ensure a safe and effective response.
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Caption: Workflow for managing a chemical spill.
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Spill Cleanup Method:

Evacuate personnel to a safe area[6].

Use personal protective equipment as required[6].

Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains[6].

For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel the

material[6].

Place the collected material into suitable, closed containers for disposal[6][8].

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention[4][9][13].

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap

and water[10][13][14]. If skin irritation occurs, get medical advice[13].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing[8][13].

Call a POISON CENTER or doctor if you feel unwell[8][13].

Ingestion: If swallowed, rinse mouth and give water to drink (two glasses at most)[10][14].

Seek medical advice immediately[10].

Disposal Plan
Chemical waste must be managed responsibly to prevent environmental contamination.

Waste Classification: This material and its container must be disposed of as hazardous

waste[8][11].

Disposal Procedure: Dispose of contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations[8][10][12][14]. Do not mix with other

waste[10][14].
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Contaminated Containers: Handle uncleaned containers in the same way as the product

itself[10][14]. Do not empty into drains[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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